Cas no 380436-86-2 (4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 380436-86-2
• MF: C₁₈H₁₈N₂OS₂
• MW: 342.478321552277
• CID: 3105241
• PubChem ID: 2346388
• Update Time: 2025-07-10

4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• <br>3-(2,5-Dimethyl-phenyl)-2-mercapto-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2 ,3-d]pyrimidin-4-one
• 4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• 3-(2,5-dimethylphenyl)-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• EN300-03393
• 380436-86-2
• 3-(2,5-Dimethyl-phenyl)-2-mercapto-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• CS-0348500
• 4-(2,5-Dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• 3-(2,5-Dimethylphenyl)-2-mercapto-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3h)-one
• Z55854667
• AKOS005198784

• Inchi： 1S/C18H18N2OS2/c1-10-7-8-11(2)13(9-10)20-17(21)15-12-5-3-4-6-14(12)23-16(15)19-18(20)22/h7-9H,3-6H2,1-2H3,(H,19,22)
• InChI Key： HYWGTXRBPGFFHU-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C3C=C(C)C=CC=3C)C(N2)=S)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 342.08605555Da
• Monoisotopic Mass: 342.08605555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Chemical Profile of 4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 380436-86-2)

4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one, identified by its CAS number 380436-86-2, represents a structurally complex organic compound with significant potential in the field of pharmaceutical chemistry and medicinal biology. This tricyclic heterocyclic molecule incorporates multiple functional groups, including a thiazole ring, a sulfanyl group, and a phenyl moiety with dimethyl substitution at the 2 and 5 positions. The compound’s intricate architecture suggests a high degree of molecular recognition capabilities, making it a candidate for various biological assays and drug discovery programs.

The chemical framework of this compound is characterized by a fused tricyclic system containing a seven-membered thiophene ring embedded within a larger tridecane backbone. The presence of nitrogen atoms at the 4 and 6 positions of the tricyclic core introduces basicity and potential hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. The sulfanyl group at the 5-position further enhances the compound’s reactivity and solubility properties, facilitating its incorporation into synthetic pathways and derivatization strategies.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like 4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 380436-86-2). Molecular docking studies have identified potential binding pockets in target proteins associated with inflammatory pathways and metabolic disorders. The dimethylphenyl substituent may contribute to favorable hydrophobic interactions with aromatic residues in protein active sites, while the thiazole ring could engage in sulfur-nitrogen interactions with polar residues.

In the realm of medicinal chemistry, heterocyclic compounds derived from tricyclic systems have garnered considerable attention due to their diverse biological activities. The structural motif of 4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 380436-86-2) aligns with known scaffolds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, related thiazole derivatives have been reported to modulate enzyme activity through allosteric inhibition or covalent modification mechanisms.

The sulfanyl group in this molecule is particularly noteworthy for its ability to participate in multiple types of non-covalent interactions—hydrogen bonding when protonated under physiological conditions—and metal coordination when exposed to transition metals such as copper or zinc ions. Such redox-active properties may be exploited in developing prodrugs or bioconjugates that require activation via enzymatic or oxidative processes within biological systems.

Current research in synthetic organic chemistry has focused on developing efficient methodologies for constructing complex tricyclic frameworks like that of 4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 380436-86-2). Transition-metal-catalyzed cyclization reactions have emerged as powerful tools for generating multiple bonds in one synthetic step while maintaining high regioselectivity and stereoselectivity. These approaches are particularly valuable for introducing chiral centers into the molecule without resorting to expensive asymmetric catalysis techniques.

The phenyl ring with dimethyl substitution at positions 2 and 5 introduces steric hindrance that can fine-tune binding affinity by preventing promiscuous interactions with off-target proteins or enzymes. This feature is especially important in drug design to minimize side effects while maximizing efficacy against specific disease-related targets.

Biological evaluation of 4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 380436-86-2) has revealed promising preliminary results in cell-based assays targeting oxidative stress pathways associated with neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease. The compound’s ability to scavenge reactive oxygen species may stem from its redox-active sulfur and nitrogen atoms within the tricyclic core.

The synthesis of analogs derived from this scaffold has been pursued to explore structure-function relationships further along multiple dimensions: modifications to the thiophene ring can alter electronic properties; variations in the sulfanyl group can adjust solubility profiles; whereas changes to the phenyl substituents may influence metabolic stability or membrane permeability characteristics critical for oral bioavailability.

In conclusion,4-(2,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No.). 380436 -86 - 23 represents an intriguing molecular entity with potential applications across multiple therapeutic areas due to its sophisticated architecture, functional groups,and predicted biological activities.. Further exploration through both experimental synthesisand computational modeling is warranted to fully elucidate its pharmacological relevance..